Cas no 127168-82-5 (1-Bromo-2,3-bis(bromomethyl)benzene)

1-Bromo-2,3-bis(bromomethyl)benzene structure
127168-82-5 structure
Product Name:1-Bromo-2,3-bis(bromomethyl)benzene
CAS No:127168-82-5
MF:C8H7Br3
MW:342.853180170059
MDL:MFCD20483255
CID:842860
PubChem ID:15167896
Update Time:2025-04-19

1-Bromo-2,3-bis(bromomethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2,3-bis(bromomethyl)benzene
    • Benzene, 1-bromo-2,3-bis(bromomethyl)-
    • 1,2-Bis(bromomethyl)-3-bromobenzene
    • 2,3-Bis(bromomethyl)bromobenzene
    • ASZRHSLOVXUBHJ-UHFFFAOYSA-N
    • 2,3-bis-(Bromomethyl)bromobenzene
    • FCH1605484
    • AK127496
    • AX8249287
    • Z2290
    • MFCD20483255
    • SCHEMBL629949
    • DTXSID30569458
    • AKOS016012693
    • 127168-82-5
    • EN300-138640
    • AS-30391
    • MDL: MFCD20483255
    • Inchi: 1S/C8H7Br3/c9-4-6-2-1-3-8(11)7(6)5-10/h1-3H,4-5H2
    • InChI Key: ASZRHSLOVXUBHJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(CBr)=C1CBr

Computed Properties

  • Exact Mass: 341.80774g/mol
  • Monoisotopic Mass: 339.80979g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.7

Experimental Properties

  • Density: 2.082±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 44-48 ºC
  • Boiling Point: 332.5±32.0 °C at 760 mmHg
  • Flash Point: 151.4±19.8 °C
  • Solubility: Insuluble (8.9E-3 g/L) (25 ºC),
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Bromo-2,3-bis(bromomethyl)benzene Security Information

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